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Compound of Interest

Compound Name: WAY-255348

Cat. No.: B15606753 Get Quote

Introduction

WAY-255348 is a potent, nonsteroidal antagonist of the progesterone receptor (PR).[1][2][3] It

exerts its effects by binding to the PR and preventing progesterone-induced nuclear

accumulation, phosphorylation, and subsequent interactions with gene promoters.[1][2] This

unique mechanism of action makes it a valuable tool for researchers studying reproductive

disorders, PR-positive cancers, and other hormone-dependent diseases.[3][4] Due to its

hydrophobic nature, careful preparation and handling are crucial for obtaining reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and use of WAY-255348 stock solutions.

Data Presentation

The chemical and physical properties of WAY-255348 are summarized below.
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Property Value Reference

IUPAC Name

5-(7-fluoro-3,3-dimethyl-2-

oxoindolin-5-yl)-1-methyl-1H-

pyrrole-2-carbonitrile

[1]

Molecular Formula C₁₆H₁₄FN₃O [1][2]

Molecular Weight 283.30 g/mol [1][2]

CAS Number 872141-23-6 [1]

Appearance White to off-white solid powder [1][2]

Solubility
Soluble in DMSO; Insoluble in

water
[1][5][6]

Mechanism of Action
Progesterone Receptor (PR)

Antagonist
[2][3]

Storage and Stability

Proper storage is critical to prevent degradation and ensure the compound's activity. A change

in the color of a solution may indicate degradation.[6]
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Form Temperature Duration Notes

Solid Powder -20°C
Long-term (Months to

Years)

Recommended for

optimal stability.[1][5]

4°C
Short-term (Days to

Weeks)

Suitable for temporary

storage.[1][5]

DMSO Stock Solution -20°C or -80°C Long-term (Months)

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[5]

[6]

4°C
Short-term (Days to

Weeks)

Protect from light.[5]

[6]

Aqueous Working

Solution
N/A N/A

Prepare fresh

immediately before

each use due to poor

stability and solubility.

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WAY-255348 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be serially

diluted to achieve the desired final concentration for various assays.

Materials:

WAY-255348 solid powder (MW: 283.30 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protected microcentrifuge tubes or vials
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Calibrated micropipettes

Vortex mixer and/or sonicator

Procedure:

Equilibration: Allow the vial of solid WAY-255348 to equilibrate to room temperature before

opening. This prevents moisture from condensing on the compound.[5]

Weighing: Carefully weigh out the desired amount of WAY-255348. To prepare 1 mL of a 10

mM stock solution, weigh 2.833 mg.[5] Calculation: (10 mmol/L) * (1 L / 1000 mL) * (283.30

g/mol ) * (1000 mg/g) = 2.833 mg/mL

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid

compound in a sterile vial.[5]

Mixing: Vortex the solution vigorously. If necessary, briefly sonicate the vial to ensure the

solid is completely dissolved.[5][7] The solution should be clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation, aliquot the

stock solution into smaller, single-use volumes in tightly sealed, light-protected vials.[5][6]

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[5][6]

Protocol 2: Preparation of Aqueous Working Solutions
WAY-255348 is insoluble in water, and diluting the DMSO stock into aqueous media can cause

it to precipitate, a phenomenon known as "crashing out".[2] The following steps are

recommended to minimize this issue.

Procedure:

Pre-warm Media: Use cell culture media or aqueous buffer that has been pre-warmed to

37°C. Lower temperatures can decrease solubility.[2]

Serial Dilution: Avoid adding the concentrated DMSO stock directly into the final large

volume of aqueous media.
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First, prepare an intermediate dilution by adding the DMSO stock to a smaller volume of

the pre-warmed medium.

Add this intermediate dilution to the final volume of the medium while gently mixing.[2]

Control DMSO Concentration: The final concentration of DMSO in the experimental medium

should be kept as low as possible to avoid solvent-induced cytotoxicity, typically below 0.5%

and ideally below 0.1%.[2][8] Always include a vehicle control with the same final DMSO

concentration in your experiments.[2]

Immediate Use: Aqueous working solutions of WAY-255348 are not stable and should be

prepared fresh immediately before each experiment.[5]
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Click to download full resolution via product page

Caption: Workflow for preparing WAY-255348 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medkoo.com/products/6397
https://www.benchchem.com/pdf/WAY_255348_solubility_issues_in_aqueous_media.pdf
https://dcchemicals.com/product_show-way-255348.html
https://www.benchchem.com/pdf/WAY_255348_An_In_Depth_Technical_Guide_to_its_In_Vitro_Pharmacology.pdf
https://www.benchchem.com/pdf/WAY_255348_stability_and_storage_conditions.pdf
https://www.benchchem.com/pdf/Preventing_WAY_255348_degradation_in_solution.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_WAY_255348_Delivery_Challenges_in_Animal_Models.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_WAY_255348_Cytotoxicity_in_Long_Term_Studies.pdf
https://www.benchchem.com/product/b15606753#preparing-way-255348-stock-solution
https://www.benchchem.com/product/b15606753#preparing-way-255348-stock-solution
https://www.benchchem.com/product/b15606753#preparing-way-255348-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

